Cas no 51488-22-3 (2-Chloro-4-(trifluoromethyl)phenyl Isocyanate)

• Product Name: 2-Chloro-4-(trifluoromethyl)phenyl Isocyanate
• CAS No: 51488-22-3
• MF: C₈H₃ClF₃NO
• MW: 221.563731431961
• MDL: MFCD01863685
• CID: 935429
• PubChem ID: 5102533
• Update Time: 2025-04-19

2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(TRIFLUOROMETHYL)PHENYL
• 2-chloro-1-isocyanato-4-(trifluoromethyl)benzene
• 2-Chlor-4-trifluormethylphenylisocyanat
• 2-chloro-1-isocyanato-4-trifluoromethyl-benzene
• 2-chloro-4-trifluoromethylphenylisocyanate
• 2-chloro-4-(trifluoromethyl)-1-isocyanatobenzene
• AKOS009159411
• MFCD01863685
• 2-Chloro-4-trifluoromethylphenyl isocyanate
• 2-Chloro-4-(trifluoromethyl)phenyl isocyanate, 98%
• GEO-00819
• 2-chloro-4-trifluoromethyl-phenyl isocyanate
• EN300-271047
• DTXSID00408340
• SCHEMBL162605
• 2-Chloro-4-(trifluoromethyl)phenyl isocyanate
• BS-42240
• 51488-22-3
• 2-Chloro-4-(trifluoromethyl)phenyl Isocyanate

• MDL： MFCD01863685
• Inchi： 1S/C8H3ClF3NO/c9-6-3-5(8(10,11)12)1-2-7(6)13-4-14/h1-3H
• InChI Key： NEURYOYRKPFLKH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1)N=C=O

Computed Properties

• Exact Mass: 220.98600
• Monoisotopic Mass: 220.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.441 g/mL at 25 °C(lit.)
• Boiling Point: 199 °C(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.493(lit.)
• PSA: 29.43000
• LogP: 3.32610
• Solubility: Not available

2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23-S26-S36/37-S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R42
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes